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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzamide

Cat. No.: B1297529

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
(trifluoromethoxy)benzamide, a compound of interest in medicinal chemistry and drug
development. The trifluoromethoxy group can impart unique properties to molecules, such as
enhanced metabolic stability and bioavailability. A thorough understanding of its physical
properties, including melting and boiling points, is crucial for its application in synthesis and

formulation.
Physicochemical Data of 3-
(Trifluoromethoxy)benzamide

The following table summarizes the key physical and chemical data for 3-
(trifluoromethoxy)benzamide.
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Property Value Source
CAS Number 658-91-3 [1112]
Molecular Formula CsHeF3sNO2 [3]
Molecular Weight 205.14 g/mol [1]
Melting Point 115-117 °C [11[2]
Boiling Point 233.8 £ 40.0 °C (Predicted) [2]
Physical Form Solid [1112]
Purity 98% [1]
Hazard Class Irritant [2]

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
3-(trifluoromethoxy)benzamide are not detailed in the provided literature, standard
methodologies are described below. These protocols represent common laboratory practices
for such determinations.

1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. The
capillary method is a common and accurate technique for this measurement.

e Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary
tubes, thermometer.

e Procedure:

o Asmall, finely powdered sample of 3-(trifluoromethoxy)benzamide is packed into a
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.
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o The sample is heated at a steady rate (e.g., 10-20 °C/min) until the temperature is about
15-20 °C below the expected melting point.

o The heating rate is then reduced to 1-2 °C/min to allow for accurate determination.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range, and the temperature at which the entire solid has turned into a clear
liquid is recorded as the end of the range.

2. Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. For a solid compound like 3-
(trifluoromethoxy)benzamide, this would be determined at reduced pressure to avoid
decomposition.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,
vacuum source.

e Procedure:

[e]

A sample of 3-(trifluoromethoxy)benzamide is placed in the distillation flask.

o The apparatus is assembled for simple or fractional distillation. The system is connected to
a vacuum source to reduce the pressure.

o The sample is heated gently.

o The temperature is recorded when the liquid boils and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point at the recorded
pressure.

o A nomograph can be used to correct the boiling point to standard atmospheric pressure if
necessary.

Visualized Workflows
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The following diagrams illustrate generalized workflows relevant to the characterization and
synthesis of chemical compounds like 3-(trifluoromethoxy)benzamide.

Obtain Pure Sample

Melting Point Determination Boiling Point Determination
(Capillary Method) (Distillation Method)

Record Data

Compare with Literature/Predicted Values

:

Final Report

Diagram 1: General Workflow for Physical Property Determination

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a chemical compound.
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Diagram 2: General Workflow for Chemical Synthesis and Purification

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1297529?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/apolloscientificltd/apo456797894?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5450046.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5450046.aspx
https://webbook.nist.gov/cgi/inchi?ID=C658913&Units=CAL
https://www.benchchem.com/product/b1297529#3-trifluoromethoxy-benzamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1297529#3-trifluoromethoxy-benzamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1297529#3-trifluoromethoxy-benzamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1297529#3-trifluoromethoxy-benzamide-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1297529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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